![molecular formula C19H27N3O B6460705 2-tert-butyl-1-{1-[(oxolan-2-yl)methyl]azetidin-3-yl}-1H-1,3-benzodiazole CAS No. 2549026-67-5](/img/structure/B6460705.png)
2-tert-butyl-1-{1-[(oxolan-2-yl)methyl]azetidin-3-yl}-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-tert-butyl-1-{1-[(oxolan-2-yl)methyl]azetidin-3-yl}-1H-1,3-benzodiazole (2-TBBA) is a small molecule that has been widely studied in recent years due to its potential applications in a variety of scientific fields. It is a heterocyclic compound with a five-membered ring structure that contains both nitrogen and oxygen atoms. 2-TBBA is known for its ability to act as a catalyst and its ability to form stable complexes with metal ions. It has been studied for its potential applications in organic synthesis, catalysis, and drug discovery.
Scientific Research Applications
- Researchers have investigated the antibacterial potential of this compound. It shows promise in inhibiting bacterial growth and could be explored as a novel antimicrobial agent .
- The compound has demonstrated antifungal activity. It may be effective against fungal pathogens, making it relevant for treating fungal infections .
- Studies suggest that this benzodiazole derivative possesses anticancer properties. Researchers have explored its impact on cancer cell lines, potentially paving the way for targeted therapies .
- Investigations have revealed that the compound exhibits antiparasitic effects. It could be valuable in combating parasitic diseases .
- The compound has been evaluated for its antihistamine properties. Understanding its interactions with histamine receptors may lead to novel allergy treatments .
- Researchers have explored the compound’s impact on neurotransmitter systems. Its potential as an antidepressant agent warrants further investigation .
Antibacterial Activity
Antifungal Properties
Anticancer Research
Antiparasitic Applications
Antihistamine Potential
Antidepressant Studies
properties
IUPAC Name |
2-tert-butyl-1-[1-(oxolan-2-ylmethyl)azetidin-3-yl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O/c1-19(2,3)18-20-16-8-4-5-9-17(16)22(18)14-11-21(12-14)13-15-7-6-10-23-15/h4-5,8-9,14-15H,6-7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCRRULPFCFCNHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=CC=CC=C2N1C3CN(C3)CC4CCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-tert-butyl-1-{1-[(oxolan-2-yl)methyl]azetidin-3-yl}-1H-1,3-benzodiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.